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Compound of Interest

Compound Name: Tetrapropylammonium iodide

Cat. No.: B146149

In-Depth Technical Guide:
Tetrapropylammonium lodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of
Tetrapropylammonium lodide, a quaternary ammonium salt frequently utilized in various
research and development applications, including as an electrolyte, a phase-transfer catalyst,
and in the synthesis of novel materials.

Core Molecular Data

The fundamental molecular characteristics of Tetrapropylammonium lodide are summarized
below. This data is crucial for stoichiometric calculations, analytical method development, and
material characterization.

Property Value Citations
Molecular Formula C12H2sIN [1112113114]
Molecular Weight 313.26 g/mol [11[3]
Alternate Formula (CH3CH2CHz2)aN(1)

CAS Number 631-40-3 [1112]
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Experimental Protocols & Further Data

While the determination of a compound's molecular formula and weight is a foundational
calculation based on its atomic composition, experimental verification is typically achieved
through techniques such as mass spectrometry.

Experimental Workflow for Molecular Weight Verification:

Caption: A generalized workflow for the experimental determination of molecular weight using
mass spectrometry.

Note on Signaling Pathways: As Tetrapropylammonium lodide is a small molecule salt, it
does not have associated signaling pathways in the biological sense. Its mechanism of action
is typically related to its physical and chemical properties in a given system rather than specific
receptor-ligand interactions that trigger intracellular signaling cascades. Therefore, a signaling
pathway diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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